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Compound of Interest

Compound Name: tert-Butyl 2-bromoisobutyrate

Cat. No.: B108922

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides essential safety protocols and
logistical information for tert-Butyl 2-bromoisobutyrate, a common reagent in polymer
chemistry and organic synthesis. Adherence to these procedures is critical to minimize risks
and ensure a safe laboratory environment.

Chemical Identifier: tert-Butyl 2-bromoisobutyrate CAS Number: 23877-12-5

Hazard Identification and Personal Protective
Equipment (PPE)

tert-Butyl 2-bromoisobutyrate is a combustible liquid that can cause skin irritation, serious
eye damage, and respiratory irritation.[1][2] It is also a lachrymator, meaning it can cause
tearing.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type

Recommended PPE

Specification

Eye/Face Protection

Safety goggles or a face shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber)

Protective gloves should be

worn when handling.[1][3]

Lab coat or chemical-resistant

apron

To prevent skin contact.[1]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

For large-scale operations or in
case of insufficient ventilation,
a NIOSH/MSHA or European
Standard EN 136 approved
respirator with an appropriate
filter (e.g., type ABEK) is
recommended.

Safe Handling and Storage Procedures

Proper handling and storage are crucial to prevent exposure and maintain the chemical's

stability.

Operational Protocol:

e Engineering Controls: Always handle tert-Butyl 2-bromoisobutyrate in a well-ventilated

area, preferably within a certified chemical fume hood.[3][4] An eyewash station and safety

shower must be readily accessible.[4]

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3] Do not

eat, drink, or smoke in areas where the chemical is handled or stored.

» Handling: Avoid breathing vapors or mist.[1][3] Prevent contact with skin, eyes, and clothing.

[1]3]
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o Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated place
away from heat, sparks, and open flames.[1][2][3]

Accidental Release and First Aid Measures

Immediate and appropriate response to spills or exposure is critical.

Spill and Leak Procedures

Situation Action

Absorb the spill with inert material (e.qg.,
Minor Spill vermiculite, dry sand, or earth) and place itin a

suitable, labeled container for disposal.[3]

Evacuate the area. Wear appropriate PPE,
) ) including respiratory protection. Contain the spill
Major Spill ) ] )
and prevent it from entering drains. Follow the

same collection procedure as for a minor spill.

First Aid Protocols
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Exposure Route First Aid Measures

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids.[1]

Seek immediate medical attention.[1]

Wash off immediately with plenty of soap and
) water for at least 15 minutes.[1] Remove
Skin Contact ) ) )
contaminated clothing and wash it before reuse.

[1] If skin irritation persists, call a physician.

Move the person to fresh air.[1] If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms occur.

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards.[1][3]

Seek immediate medical attention.

Disposal Plan

Chemical waste generators must adhere to local, regional, and national regulations for
hazardous waste disposal.

Disposal Methodology:

o Waste Collection: Collect waste tert-Butyl 2-bromoisobutyrate and any contaminated
materials in a designated, properly labeled, and sealed container.

o Waste Classification: This material may be classified as hazardous waste. Chemical waste
generators must determine the appropriate classification.

o Disposal Route: Dispose of the contents and container at an approved waste disposal plant.
[1][2][3] Do not empty into drains.[3]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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